Cas no 2172061-72-0 (3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid)

• Product Name: 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid
• CAS No: 2172061-72-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6022024
• PubChem ID: 165537166
• Update Time: 2025-06-11

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid
• 3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)-2-methylpropanoic acid
• 2172061-72-0
• EN300-1516275

• Inchi： 1S/C27H26N2O5/c1-17(26(31)32)14-28-25(30)19-12-10-18(11-13-19)15-29-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,17,24H,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HBAKXCOAEFAKGM-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid

Comprehensive Overview of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid (CAS No. 2172061-72-0)

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid (CAS No. 2172061-72-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure efficient coupling reactions and minimize side products.

The molecular structure of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid incorporates a 2-methylpropanoic acid backbone, which enhances its stability and solubility in organic solvents. This feature is particularly valuable in peptide drug discovery, where solubility and reactivity are paramount. Recent trends in bioconjugation and targeted drug delivery have further amplified the demand for such derivatives, as they facilitate the attachment of therapeutic payloads to biomolecules.

One of the most searched questions in the field is: "What are the applications of Fmoc-protected amino acids in mRNA therapeutics?" This compound’s role in mRNA vaccine development has gained attention due to its ability to modify peptide sequences that interact with lipid nanoparticles (LNPs). Additionally, its use in click chemistry and protein engineering aligns with the growing interest in precision medicine and personalized therapeutics.

From a synthetic perspective, CAS No. 2172061-72-0 is often employed in the preparation of peptide-based inhibitors and fluorescent probes. Its benzylformamido moiety allows for selective modifications, making it a versatile building block in combinatorial chemistry. Laboratories focusing on high-throughput screening (HTS) frequently seek this compound to develop libraries of bioactive peptides. The compound’s compatibility with automated peptide synthesizers also makes it a staple in modern biotechnology workflows.

Environmental and regulatory considerations are another hot topic. Researchers often inquire: "Are Fmoc-amino acids biodegradable?" While 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid is not inherently hazardous, proper disposal protocols are recommended due to its synthetic origin. The compound’s green chemistry potential is being explored, particularly in reducing waste during SPPS. Innovations like flow chemistry and catalytic deprotection methods are being investigated to enhance its sustainability profile.

In summary, 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-2-methylpropanoic acid (CAS No. 2172061-72-0) is a cornerstone in peptide science, with expanding applications in drug development, diagnostics, and material science. Its unique structural attributes and compatibility with cutting-edge technologies ensure its relevance in addressing contemporary challenges in life sciences.